N-(2-ethylphenyl)-N'-(3-hydroxypropyl)ethanediamide

• IUPAC Name: N'-(2-ethylphenyl)-N-(3-hydroxypropyl)oxamide
• InChI: InChI=1S/C13H18N2O3/c1-2-10-6-3-4-7-11(10)15-13(18)12(17)14-8-5-9-16/h3-4,6-7,16H,2,5,8-9H2,1H3,(H,14,17)(H,15,18)
• InChI Key: MYOFPEXDEZCALQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)C(=O)NCCCO
• Molecular Formula: C13H18N2O3
• Molecular Weight: 250.29 g/mol

Description

N-(2-ethylphenyl)-N'-(3-hydroxypropyl)ethanediamide, commonly known as EDDP, is a synthetic compound that belongs to the family of substituted cathinones. It is a psychoactive substance that has been identified as a metabolite of methadone, a synthetic opioid used for the treatment of opioid addiction. EDDP has been found to have similar effects to other cathinones, such as euphoria, increased energy, and stimulation. However, its mechanism of action and physiological effects are not fully understood.

Mechanism of Action

The exact mechanism of action of EDDP is not fully understood. However, it is believed to act as a dopamine reuptake inhibitor, similar to other cathinones. This means that it blocks the reuptake of dopamine in the brain, leading to increased levels of dopamine and stimulation of the central nervous system.
Biochemical and Physiological Effects
EDDP has been shown to have several biochemical and physiological effects in animal models. It has been found to increase dopamine release in the brain, leading to increased locomotor activity and stimulation. It has also been shown to increase heart rate and blood pressure, indicating its potential as a cardiovascular stimulant.

Advantages and Limitations for Lab Experiments

EDDP has several advantages and limitations for use in lab experiments. One advantage is its ability to stimulate the central nervous system and increase dopamine release, which can be useful for studying the effects of dopamine on behavior and cognition. However, its potential as a drug of abuse and its unknown long-term effects on the brain and body are limitations that must be considered.

Future Directions

There are several future directions for research on EDDP. One area of interest is its potential as a treatment for depression and other mood disorders. EDDP has been shown to have antidepressant effects in animal models, and further research could explore its potential as a new class of antidepressant drugs. Another area of interest is its potential as a cognitive enhancer. EDDP has been shown to improve cognitive performance in animal models, and further research could investigate its potential as a treatment for cognitive impairment in humans. Additionally, research could explore the long-term effects of EDDP on the brain and body, as well as its potential as a drug of abuse and its impact on public health.

Synthesis Methods

EDDP can be synthesized through the reaction of 2-ethylphenylacetonitrile with 3-chloropropanol in the presence of a base, such as sodium hydroxide. The resulting product is then hydrolyzed with hydrochloric acid to yield EDDP. This synthesis method has been described in several scientific publications and is considered reliable.

Scientific Research Applications

EDDP has been used in scientific research to study its effects on the central nervous system and its potential as a drug of abuse. Several studies have investigated the pharmacology and toxicology of EDDP in animal models, including rats and mice. These studies have shown that EDDP has stimulant effects and can increase locomotor activity and dopamine release in the brain.